![molecular formula C8H13F3N2O B6246305 [4-(trifluoromethyl)cyclohexyl]urea, Mixture of diastereomers CAS No. 2290392-13-9](/img/no-structure.png)
[4-(trifluoromethyl)cyclohexyl]urea, Mixture of diastereomers
Overview
Description
[4-(Trifluoromethyl)cyclohexyl]urea, also known as 4-trifluoromethylcyclohexylurea (TFCU), is a synthetic compound that has been studied for its potential applications in medicinal chemistry and biochemistry. It is a mixture of two diastereomeric compounds that have similar chemical properties but different physical properties. TFCU has been used in a variety of laboratory settings, and has been studied for its potential applications in the synthesis of therapeutic agents, as well as its biochemical and physiological effects.
Scientific Research Applications
TFCU has been studied for its potential applications in medicinal chemistry and biochemistry, as well as its potential use in the synthesis of therapeutic agents. It has been shown to possess a variety of biological activities, including anti-inflammatory, anti-allergic, and anti-cancer activities. In addition, it has been used in the synthesis of various drugs, including the antifungal agent fluconazole and the anti-cancer agent imatinib.
Mechanism of Action
The exact mechanism of action of TFCU is not yet fully understood. However, it is believed that the compound acts as an inhibitor of several enzymes involved in the metabolism of drugs, including cytochrome P450 enzymes, which are involved in the metabolism of many drugs. In addition, it has been suggested that TFCU may act as an agonist of certain G-protein coupled receptors, which are involved in a variety of cellular processes.
Biochemical and Physiological Effects
TFCU has been shown to possess a variety of biochemical and physiological effects. In laboratory studies, it has been shown to possess anti-inflammatory, anti-allergic, and anti-cancer activities. In addition, it has been shown to possess a variety of effects on the nervous system, including anxiolytic and anti-depressant effects.
Advantages and Limitations for Lab Experiments
TFCU has several advantages for laboratory experiments. It is a relatively inexpensive compound, and it is relatively easy to synthesize. In addition, it is a relatively stable compound, and it is not easily degraded by light or heat. However, there are some limitations to its use in laboratory experiments. For example, it is not a very soluble compound, and it is not very soluble in organic solvents. In addition, it has a low solubility in water, making it difficult to use in aqueous solution.
Future Directions
There are several potential future directions for the use of TFCU. For example, further research could be conducted to explore its potential applications in the synthesis of therapeutic agents. In addition, further research could be conducted to explore its mechanism of action and its potential biochemical and physiological effects. Finally, further research could be conducted to explore its potential advantages and limitations for laboratory experiments.
Synthesis Methods
TFCU can be synthesized through several different methods, including a method involving the reaction of [4-(trifluoromethyl)cyclohexyl]urea, Mixture of diastereomersethylcyclohexanone with urea. This method involves the reaction of the two compounds in an aqueous solution in the presence of a base catalyst such as sodium hydroxide. The reaction yields a mixture of two diastereomeric compounds, which are then separated via column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for [4-(trifluoromethyl)cyclohexyl]urea involves the reaction of 4-(trifluoromethyl)cyclohexylisocyanate with an amine.", "Starting Materials": [ "4-(trifluoromethyl)cyclohexylisocyanate", "Amine (e.g. methylamine, ethylamine, etc.)", "Solvent (e.g. dichloromethane, toluene, etc.)", "Base (e.g. triethylamine, sodium hydroxide, etc.)" ], "Reaction": [ "Dissolve 4-(trifluoromethyl)cyclohexylisocyanate in a suitable solvent.", "Add the amine and a base to the reaction mixture.", "Stir the reaction mixture at room temperature for several hours.", "Quench the reaction with water and extract the product with a suitable solvent.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
2290392-13-9 |
Molecular Formula |
C8H13F3N2O |
Molecular Weight |
210.2 |
Purity |
95 |
Origin of Product |
United States |
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